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Introduction

N,N-Dimethylallylamine (DMAA) is a versatile tertiary amine that serves as a critical building
block in a multitude of chemical syntheses.[1][2] Characterized by the presence of both a
reactive allyl group and a nucleophilic dimethylamino moiety, this organic compound offers a
unique combination of functionalities for synthetic chemists.[1] At ambient conditions, it exists
as a colorless to pale yellow liquid, distinguished by a potent, fishy, or ammonia-like odor.[1][2]
First synthesized in the mid-20th century, DMAA has since found extensive utility in the
production of pharmaceuticals, agrochemicals, specialty polymers, and quaternary ammonium
compounds.[1][2] This guide provides an in-depth exploration of its chemical properties,
structure, synthesis, and diverse applications, tailored for researchers, scientists, and

professionals in drug development.

Physicochemical and Structural Characteristics

N,N-Dimethylallylamine, with the chemical formula CsH11N and a molecular weight of 85.15
g/mol , is a moderately volatile and flammable liquid.[2][3] Its unique bifunctionality dictates its
chemical behavior and utility in synthesis. The tertiary amine provides a basic and nucleophilic
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center, while the terminal alkene of the allyl group is susceptible to a wide range of addition and

polymerization reactions.

hvsicochemical

Property Value Source

CAS Number 2155-94-4 [1][2]

Molecular Formula CsH1iN [11[3]

Molecular Weight 85.15 g/mol [2][3]
Colorless to pale yellow liquid

Appearance ] ] o [1][2]
with a fishy, ammonia-like odor

Boiling Point 63.5 °C at 760 mmHg [1]

Density 0.75 g/cm?3 [1]

Flash Point 8°C [2]
Soluble in common organic

- solvents (ethanol, ether,
Solubility [1112]

chloroform); limited miscibility

with water

Vapor Pressure

171 mmHg at 25 °C

[1]

Molecular Structure

The structure of N,N-Dimethylallylamine features a nitrogen atom bonded to two methyl

groups and an allyl group. This arrangement results in a tertiary amine with a readily accessible

lone pair of electrons on the nitrogen and a reactive double bond at the terminus of the three-

carbon chain.

Caption: Molecular structure of N,N-Dimethylallylamine.

Synthesis and Reactivity

The most prevalent synthetic route to N,N-Dimethylallylamine involves the nucleophilic

substitution of an allyl halide with dimethylamine.[1][2] This reaction is typically carried out in
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the presence of a base to neutralize the resulting hydrohalic acid.

Standard Laboratory Synthesis Protocol

Reaction: Allyl chloride reacts with dimethylamine in the presence of sodium hydroxide to yield
N,N-Dimethylallylamine and sodium chloride.[1][2]

Materials:

Allyl chloride

Dimethylamine (aqueous solution or gas)

Sodium hydroxide

An appropriate solvent (e.g., water, or no solvent)[1]

Step-by-Step Methodology:

In a reaction vessel equipped with a stirrer, thermometer, and reflux condenser, combine
dimethylamine and sodium hydroxide.

o Slowly add allyl chloride to the mixture while maintaining the temperature, for instance, at
45°C.[1]

 Allow the reaction to proceed for a specified duration, such as 45 hours, with continuous
stirring.[1]

e Upon completion, the reaction mixture will separate into an aqueous layer and an organic
layer containing the product.

o Separate the organic layer.

o Purify the crude N,N-Dimethylallylamine by distillation.

Reactivity Profile

The dual functionality of N,N-Dimethylallylamine underpins its diverse reactivity. The tertiary
amine can act as a base, a nucleophile, or a ligand in organometallic chemistry. The allyl group
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can participate in a variety of reactions, including:

» Electrophilic Addition: The double bond readily reacts with electrophiles such as halogens,
hydrogen halides, and water (under acidic conditions).

e Polymerization: It can serve as a monomer in radical polymerization processes, leading to
the formation of functional polymers.[2][4]

« Allylation: The allyl group can be transferred to other molecules, a key step in the synthesis
of more complex structures.[5]
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Caption: Reactivity pathways of N,N-Dimethylallylamine.

Applications in Research and Industry

The versatile nature of N,N-Dimethylallylamine has led to its application in numerous

industrial and research settings.
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Pharmaceutical and Agrochemical Synthesis

DMAA is a valuable intermediate in the synthesis of a wide array of pharmaceuticals and
agrochemicals.[2][5] Its incorporation into molecular scaffolds can introduce basic nitrogen
centers, which are crucial for modulating pharmacokinetic properties such as solubility and
bioavailability. In the agrochemical sector, it is used in the formulation of certain pesticides and
herbicides.[2][5]

Polymer Chemistry and Materials Science

In the field of polymer chemistry, N,N-Dimethylallylamine serves as a functional monomer.[2]
[4] Through radical polymerization, it can be used to synthesize homopolymers or be
copolymerized with other monomers to create materials with tailored properties.[4] The
resulting cationic polymers are of particular interest for biomedical applications, including as
non-viral vectors for gene delivery and in the formulation of "smart" hydrogels for controlled
drug release.[4]

Specialty Chemicals

DMAA is a precursor for the synthesis of various specialty chemicals. A significant application is
in the production of quaternary ammonium salts, which are widely used as surfactants,
disinfectants, and antimicrobial agents.[1][2] It also finds use in the manufacturing of corrosion
inhibitors and adhesives.[1][5]

Safety and Handling

N,N-Dimethylallylamine is a hazardous substance and requires careful handling in a well-
ventilated area.[6][7] It is a highly flammable liquid and vapor, with a low flash point.[6] It is also
corrosive and can cause severe skin burns and eye damage.[6] Inhalation of its vapors can be
harmful and may cause respiratory irritation.[1]

Essential Safety Precautions:

e Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety
goggles or a face shield, and protective clothing.[6][8]

» Ventilation: Work in a fume hood or an area with adequate local exhaust ventilation.[6]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.nbinno.com/?news/gp-nn-dimethylallylamine-cas2155-94-4-comprehensive-overview-and-applications
https://www.xindaobiotech.com/nn-dimethylallylamine-cas2155-94-4-product/
https://www.nbinno.com/?news/gp-nn-dimethylallylamine-cas2155-94-4-comprehensive-overview-and-applications
https://www.xindaobiotech.com/nn-dimethylallylamine-cas2155-94-4-product/
https://www.benchchem.com/product/b1213430/docs?utm_src=pdf-body#n-n-dimethylallylamine-a-comprehensive-technical-guide-for-scientific-professionals
https://www.nbinno.com/?news/gp-nn-dimethylallylamine-cas2155-94-4-comprehensive-overview-and-applications
https://pdf.benchchem.com/15095/Application_Notes_and_Protocols_N_N_Dimethylallylamine_in_the_Synthesis_of_Functional_Polymers.pdf
https://pdf.benchchem.com/15095/Application_Notes_and_Protocols_N_N_Dimethylallylamine_in_the_Synthesis_of_Functional_Polymers.pdf
https://pdf.benchchem.com/15095/Application_Notes_and_Protocols_N_N_Dimethylallylamine_in_the_Synthesis_of_Functional_Polymers.pdf
https://wap.guidechem.com/encyclopedia/n-n-dimethylallylamine-dic9980.html
https://www.nbinno.com/?news/gp-nn-dimethylallylamine-cas2155-94-4-comprehensive-overview-and-applications
https://wap.guidechem.com/encyclopedia/n-n-dimethylallylamine-dic9980.html
https://www.xindaobiotech.com/nn-dimethylallylamine-cas2155-94-4-product/
https://www.benchchem.com/product/b1213430/docs?utm_src=pdf-body#n-n-dimethylallylamine-a-comprehensive-technical-guide-for-scientific-professionals
https://www.nbinno.com/article/pesticide-intermediates/the-safety-profile-of-n-n-dimethylallylamine-for-industrial-use-ar
https://www.tcichemicals.com/BE/en/sds/D1160_EU_6N.pdf
https://www.nbinno.com/article/pesticide-intermediates/the-safety-profile-of-n-n-dimethylallylamine-for-industrial-use-ar
https://www.nbinno.com/article/pesticide-intermediates/the-safety-profile-of-n-n-dimethylallylamine-for-industrial-use-ar
https://wap.guidechem.com/encyclopedia/n-n-dimethylallylamine-dic9980.html
https://www.nbinno.com/article/pesticide-intermediates/the-safety-profile-of-n-n-dimethylallylamine-for-industrial-use-ar
https://m.chemicalbook.com/ProductMSDSDetailCB7450262_EN.htm
https://www.nbinno.com/article/pesticide-intermediates/the-safety-profile-of-n-n-dimethylallylamine-for-industrial-use-ar
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
sources of ignition and incompatible materials such as strong oxidizing agents.[6][8]

» Spill Management: Have procedures in place for handling spills, including the use of
absorbent materials and proper disposal according to local regulations.[8]

Always consult the Safety Data Sheet (SDS) for detailed safety information before handling
N,N-Dimethylallylamine.[6]

Conclusion

N,N-Dimethylallylamine is a cornerstone of modern organic synthesis, offering a unique and
powerful combination of a tertiary amine and a reactive allyl group. Its versatility as a chemical
intermediate has cemented its importance in the production of a vast range of products, from
life-saving pharmaceuticals to advanced functional polymers. A thorough understanding of its
chemical properties, reactivity, and safe handling procedures is paramount for any scientist or
researcher aiming to harness the full potential of this valuable compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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